Cas no 177843-28-6 (1H-Benzimidazol-6-amine,1-propyl-)

• Product Name: 1H-Benzimidazol-6-amine,1-propyl-
• CAS No: 177843-28-6
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 112731
• Update Time: 2022-07-26

1H-Benzimidazol-6-amine,1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine,1-propyl-
• 1H-Benzimidazol-6-amine,1-propyl-(9CI)

• Inchi： 1S/C10H13N3/c1-2-5-13-7-12-9-4-3-8(11)6-10(9)13/h3-4,6-7H,2,5,11H2,1H3
• InChI Key： GHNUVXILNKQHPB-UHFFFAOYSA-N
• SMILES： C1=NC2=CC=C(N)C=C2N1CCC

Computed Properties

• Exact Mass: 175.111
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2